(Z)-ethyl 2-(3-(3-morpholinopropyl)-2-(p-tolylimino)-2,3-dihydrothiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-(4-methylphenyl)imino-3-(3-morpholin-4-ylpropyl)-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C21H29N3O3S/c1-3-27-20(25)15-19-16-28-21(22-18-7-5-17(2)6-8-18)24(19)10-4-9-23-11-13-26-14-12-23/h5-8,16H,3-4,9-15H2,1-2H3
• InChI Key: BPQVTVIXXXTMFZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=NC2=CC=C(C=C2)C)N1CCCN3CCOCC3
• Molecular Formula: C21H29N3O3S
• Molecular Weight: 403.5 g/mol

Description

(Z)-ethyl 2-(3-(3-morpholinopropyl)-2-(p-tolylimino)-2,3-dihydrothiazol-4-yl)acetate is a useful research compound. Its molecular formula is C21H29N3O3S and its molecular weight is 403.54. The purity is usually 95%.
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Scientific Research Applications

Chiroptical Properties in Material Science

One study explored the solvent-induced chiroptical properties of an optically active, regioregular polythiophene bearing chiral oxazoline residues. The research focused on how different solvents could induce changes in the conformation, morphology, and size of supramolecular aggregates, which is crucial for understanding and designing optically active materials with specific properties (Goto, Okamoto, & Yashima, 2002).

Pharmacological Applications

Several studies have focused on the pharmacological aspects of compounds structurally related to the one . For example, etozolin, a compound with a similar thiazolidine structure, was found to have diuretic, saluretic, and antihypertensive properties in animal models. This highlights the potential use of related compounds in developing treatments for conditions such as hypertension and fluid retention (Herrmann et al., 1977).

Catalytic and Bio-relevant Activities

Research into the role of ligand backbone in tridentate Schiff-base ligands on the nuclearity and catalytic activities of zinc(II) complexes provides insights into how such compounds could be used in catalysis and bio-relevant reactions. The study suggests that modifications in the ligand structure can significantly affect the efficiency and mechanism of catalysis, which is crucial for chemical synthesis and environmental applications (Chakraborty et al., 2014).

Antimicrobial and Hypoglycemic Activities

A study on adamantane-isothiourea hybrid derivatives, which are structurally complex like the compound , revealed potent broad-spectrum antibacterial activity and significant dose-independent reduction of serum glucose levels in diabetic rats. This suggests potential applications of structurally complex molecules in developing new antimicrobial and antidiabetic therapies (Al-Wahaibi et al., 2017).